![molecular formula C12H15ClFNO B2551243 1-[(4-Fluorophenyl)methyl]piperidin-4-one;hydrochloride CAS No. 2305255-68-7](/img/structure/B2551243.png)
1-[(4-Fluorophenyl)methyl]piperidin-4-one;hydrochloride
Description
1-[(4-Fluorophenyl)methyl]piperidin-4-one;hydrochloride is a chemical compound that is widely used in scientific research. This compound is also known as 4'-Fluorococaine and has a molecular formula of C12H16ClFNO.
Scientific Research Applications
Synthesis and Anti-leukemia Activity
Research has focused on synthesizing compounds based on similar molecular motifs and measuring their anti-tumor activities, particularly against leukemia. For instance, compounds with modifications on the piperidinium hydrochloride structure have been synthesized, showing potential bioactivity against leukemia cells (Yang et al., 2009).
Pharmacokinetics of Novel Inhibitors
Studies have explored the pharmacokinetics of novel inhibitors related to anaplastic lymphoma kinase (ALK), demonstrating the importance of structural modifications for enhancing stability against enzymatic hydrolysis and optimizing therapeutic efficacy (Teffera et al., 2013).
Conformational Analysis and Crystal Structure
Conformational analysis and crystal structure studies of related compounds provide valuable insights into their molecular configurations, influencing their reactivity and interactions. Such analyses are crucial for understanding the compound's behavior in various environments (Ribet et al., 2005).
Quality Control and Stability Studies
High-performance liquid chromatography (HPLC) methods have been developed for quality control and stability studies of related compounds, highlighting the importance of analytical techniques in the development and evaluation of pharmaceutical agents (Dwivedi et al., 2003).
Discovery of Small Molecule Agonists
The discovery of small molecule agonists targeting specific receptors, such as the motilin receptor, illustrates the therapeutic potential of compounds with similar structural features for treating gastrointestinal disorders (Westaway et al., 2009).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]piperidin-4-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO.ClH/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14;/h1-4H,5-9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWJCTCPCPLSOIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC=C(C=C2)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-2-[(3,4-dimethoxyphenyl)sulfonylhydrazinylidene]-N-phenylchromene-3-carboxamide](/img/structure/B2551165.png)
![2-(4-Chlorophenyl)-4-[(4-chlorophenyl)methoxy]-5-methyl-1,3-thiazole](/img/structure/B2551170.png)
![N-(2-(6-((3-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide](/img/structure/B2551171.png)
![2-cyclopentyl-N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)acetamide](/img/structure/B2551172.png)
![1,3-dihydro-2'H,4'H-spiro[indene-2,5'-[1,3]oxazolidine]-2',4'-dione](/img/structure/B2551173.png)
![6-(2,4-Dimethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde](/img/structure/B2551174.png)
